Cas no 1316223-46-7 (4-(pyrrolidin-3-ylmethyl)pyridine)

• Product Name: 4-(pyrrolidin-3-ylmethyl)pyridine
• CAS No: 1316223-46-7
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 4588286
• PubChem ID: 64436769
• Update Time: 2025-05-24

4-(pyrrolidin-3-ylmethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-[(pyrrolidin-3-yl)methyl]pyridine
• Pyridine, 4-(3-pyrrolidinylmethyl)-
• 4-(pyrrolidin-3-ylmethyl)pyridine

• Inchi： 1S/C10H14N2/c1-4-11-5-2-9(1)7-10-3-6-12-8-10/h1-2,4-5,10,12H,3,6-8H2
• InChI Key： WTVBBPJVZRTQLZ-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CC2CCNC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(pyrrolidin-3-ylmethyl)pyridine

Introduction to 4-(pyrrolidin-3-ylmethyl)pyridine (CAS No. 1316223-46-7)

4-(pyrrolidin-3-ylmethyl)pyridine, identified by the Chemical Abstracts Service registry number CAS No. 1316223-46-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyridine derivatives, characterized by a six-membered aromatic ring fused with a nitrogen atom, and it incorporates a pyrrolidin-3-ylmethyl side chain, which contributes to its unique chemical and pharmacological properties.

The structural motif of 4-(pyrrolidin-3-ylmethyl)pyridine makes it a versatile scaffold for the development of bioactive molecules. The presence of both the pyridine and pyrrolidine rings allows for diverse interactions with biological targets, making it a valuable intermediate in medicinal chemistry. Recent advancements in drug design have highlighted the potential of such compounds in modulating various cellular pathways, particularly those involved in neurological and cardiovascular diseases.

In recent years, 4-(pyrrolidin-3-ylmethyl)pyridine has been explored as a key building block in the synthesis of novel therapeutic agents. Its ability to serve as a pharmacophore in multiple drug candidates underscores its importance in modern medicinal chemistry. For instance, studies have demonstrated its utility in the development of compounds with potential applications in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter receptors has made it a subject of intense research interest.

The synthesis of 4-(pyrrolidin-3-ylmethyl)pyridine typically involves multi-step organic reactions, often starting from commercially available precursors such as 3-pyridinemethanol and pyrrolidine derivatives. The introduction of the pyrrolidin-3-ylmethyl group is achieved through nucleophilic substitution or condensation reactions, depending on the synthetic route employed. Advances in catalytic methods have enabled more efficient and scalable production processes, enhancing the accessibility of this compound for research and industrial applications.

One of the most compelling aspects of 4-(pyrrolidin-3-ylmethyl)pyridine is its role as a scaffold for structure-based drug design. Computational modeling studies have shown that this compound can be engineered to target specific enzymes and receptors with high affinity. For example, modifications at the 4-pyridine position or the pyrrolidine ring can fine-tune its binding properties, leading to improved pharmacokinetic profiles. Such modularity has allowed medicinal chemists to develop libraries of derivatives with tailored biological activities.

Recent clinical trials have begun to explore the therapeutic potential of compounds derived from 4-(pyrrolidin-3-ylmethyl)pyridine in treating cardiovascular diseases. Preliminary data suggest that certain derivatives exhibit vasodilatory effects by interacting with endothelial nitric oxide synthase (eNOS), a key enzyme in regulating blood flow. Additionally, preclinical studies have indicated that these compounds may have anti-inflammatory properties, making them promising candidates for conditions such as atherosclerosis.

The pharmacological profile of 4-(pyrrolidin-3-ylmethyl)pyridine is further enhanced by its metabolic stability, which allows for prolonged half-life in vivo. This characteristic is particularly advantageous for oral administration, where first-pass metabolism can significantly reduce drug bioavailability. Researchers have leveraged this property to develop prodrugs that release active metabolites derived from 4-(pyrrolidin-3-ylmethyl)pyridine, thereby improving therapeutic efficacy.

In conclusion, 4-(pyrrolidin-3-ylmethyl)pyridine (CAS No. 1316223-46-7) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and broad range of biological activities. Its role as a scaffold for drug discovery has led to promising developments in treating neurological and cardiovascular disorders. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.